![molecular formula C9H12N2O2 B381895 Methyl 3-(pyridin-2-ylamino)propanoate CAS No. 55364-85-7](/img/structure/B381895.png)
Methyl 3-(pyridin-2-ylamino)propanoate
Overview
Description
“Methyl 3-(pyridin-2-ylamino)propanoate” is a chemical compound with the empirical formula C9H12N2O2 and a molecular weight of 180.20 . It is a solid in form .
Synthesis Analysis
The synthesis of a similar compound, ethyl 3-(3-amino-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate, has been reported . The synthesis involved using 4-(methylamino)-3-nitrobenzoic acid as a starting material to produce 4-(methylamino)-3-nitrobenzoyl chloride, which then reacted with ethyl 3-(pyridin-2-ylamino)propanoate to obtain ethyl 3-(4-(methylamino)-3-nitro-N-(pyridin-2-yl)benzamido)propanoate. The title compound was prepared after the reduction of this compound .Molecular Structure Analysis
The molecular structure of “this compound” has been characterized by IR, 1H NMR, and single crystal X-ray crystallography .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has an empirical formula of C9H12N2O2 and a molecular weight of 180.20 .Scientific Research Applications
Methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates react with various nucleophiles to form acyclic and heterocyclic derivatives. These reactions are significant for the synthesis of N-substituted 2-aminopyridine derivatives and heterocyclic compounds such as pyrroles, imidazol-5-ones, and thiazol-5-ones (Sokolov & Aksinenko, 2010).
Dabigatran etexilate, a compound related to Methyl 3-(pyridin-2-ylamino)propanoate, has been synthesized and structurally characterized. This study is significant for understanding the molecular structure and its implications in pharmaceutical applications (Liu et al., 2012).
A novel dipeptide derivative, ethyl 2-(3-(4-hydroxyphenyl)-2-(2-(4-phenyl-5-((pyridin-4-ylamino)methyl)-4H-1,2,4-triazol-3-ylthio)acetamido)propanamido)-3-(1H-indol-3-yl)propanoate, has been synthesized and radiolabeled, showing promise as a new imaging agent with good antimicrobial activity (Abdel-Ghany et al., 2013).
Methyl 3-amino-3-(pyridin-3-yl)propanoate dihydrochloride has been used as an ion-pairing reagent for the separation and determination of common metal ions, showing its utility in environmental and pharmaceutical sample analyses (Belin & Gülaçar, 2005).
Synthesis of 5,5-Bis(hydroxymethyl)-N-hydroxypyrrolidin-2-one derivatives involves reducing methyl 3-(5-nitro-l,3-dioxane-5-yl)propanoate derivatives, highlighting the compound's role in organic synthesis (Mironiuk-Puchalska et al., 2008).
Safety and Hazards
“Methyl 3-(pyridin-2-ylamino)propanoate” is classified as causing serious eye damage (Eye Dam. 1) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The safety data sheet advises avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It also recommends wearing chemical impermeable gloves and ensuring adequate ventilation .
Mechanism of Action
Target of Action
The primary targets of Methyl 3-(pyridin-2-ylamino)propanoate are currently unknown. This compound is a unique chemical provided to early discovery researchers
Result of Action
Some studies suggest potential anti-cancer activity , but the specific molecular and cellular effects need further investigation.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s stability and its interaction with targets. For this compound, it is recommended to keep it in a dark place, sealed, and dry, at a temperature of 2-8°C .
Properties
IUPAC Name |
methyl 3-(pyridin-2-ylamino)propanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-13-9(12)5-7-11-8-4-2-3-6-10-8/h2-4,6H,5,7H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKZDJCJSSSCYFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCNC1=CC=CC=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20971162 | |
Record name | Methyl N-pyridin-2-yl-beta-alaninate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20971162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55780-69-3, 55364-85-7 | |
Record name | Methyl N-pyridin-2-yl-beta-alaninate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20971162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 55364-85-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.